2-[6-chloro-4-(2-chlorophenyl)-2-methylquinolin-3-yl]acetic acid hydrochloride

• IUPAC Name: 2-[6-chloro-4-(2-chlorophenyl)-2-methylquinolin-3-yl]acetic acid;hydrochloride
• InChI: InChI=1S/C18H13Cl2NO2.ClH/c1-10-13(9-17(22)23)18(12-4-2-3-5-15(12)20)14-8-11(19)6-7-16(14)21-10;/h2-8H,9H2,1H3,(H,22,23);1H
• InChI Key: DZQXTBPAIWTYLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C2C=C(C=CC2=N1)Cl)C3=CC=CC=C3Cl)CC(=O)O.Cl
• Molecular Formula: C18H14Cl3NO2
• Molecular Weight: 382.7 g/mol

Description

2-[6-Chloro-4-(2-chlorophenyl)-2-methylquinolin-3-yl]acetic acid hydrochloride (also known as CPMQA-HCl) is a synthetic compound that has been investigated for its potential applications in scientific research. CPMQA-HCl has been studied for its properties as an anticonvulsant, an inhibitor of protein kinases, and a modulator of calcium channels. Additionally, CPMQA-HCl has been studied for its potential as a potential therapeutic agent for a variety of neurological disorders.

Scientific Research Applications

CPMQA-HCl has been studied for its potential applications in scientific research. It has been investigated as an anticonvulsant, an inhibitor of protein kinases, and a modulator of calcium channels. Additionally, CPMQA-HCl has been studied for its potential as a potential therapeutic agent for a variety of neurological disorders, such as epilepsy and neuropathic pain.

Mechanism of Action

The exact mechanism of action of CPMQA-HCl is not yet fully understood. However, it is believed that CPMQA-HCl acts as an inhibitor of protein kinases, which are enzymes involved in signal transduction pathways. Additionally, CPMQA-HCl is thought to modulate calcium channels, which are proteins that regulate the flow of calcium ions into and out of cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of CPMQA-HCl have not been fully elucidated. However, it has been shown to have anticonvulsant activity in animal models of epilepsy. Additionally, CPMQA-HCl has been shown to inhibit protein kinases and modulate calcium channels, suggesting that it may have potential therapeutic applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

CPMQA-HCl has several advantages for use in laboratory experiments. It is a relatively stable compound that can be synthesized easily and is readily available. Additionally, CPMQA-HCl is soluble in both water and organic solvents, making it suitable for a variety of applications. However, CPMQA-HCl does have some limitations for use in laboratory experiments. It has a relatively short half-life, which means that it must be used quickly or stored in a cool, dark place. Additionally, CPMQA-HCl is a relatively new compound and its exact mechanism of action is not yet fully understood, which can make it difficult to interpret results from laboratory experiments.

Future Directions

Given the potential applications of CPMQA-HCl, there are a number of potential future directions for research. Further research is needed to elucidate the exact mechanism of action of CPMQA-HCl and to explore its potential therapeutic applications in the treatment of neurological disorders. Additionally, more research is needed to investigate the potential side effects of CPMQA-HCl and to determine the optimal dosage for laboratory experiments. Finally, further research is needed to explore the potential applications of CPMQA-HCl in other areas, such as cancer research.

Synthesis Methods

CPMQA-HCl can be synthesized by a variety of methods. One method involves the reaction of 6-chloro-4-(2-chlorophenyl)-2-methylquinoline with ethyl acetic anhydride in the presence of sodium hydroxide. The resulting product is then treated with hydrochloric acid to form CPMQA-HCl. Additionally, CPMQA-HCl can also be synthesized from 6-chloro-4-(2-chlorophenyl)-2-methylquinoline and ethyl acetic anhydride in the presence of piperidine. The product is then treated with hydrochloric acid to form CPMQA-HCl.